Cas no 2171185-06-9 (3-{2-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethoxy}propanoic acid)

• Product Name: 3-{2-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethoxy}propanoic acid
• CAS No: 2171185-06-9
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6278287
• PubChem ID: 165445446
• Update Time: 2025-05-20

3-{2-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethoxy}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethoxy}propanoic acid
• EN300-1508542
• 3-{2-[(2S)-3-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]ethoxy}propanoic acid
• 2171185-06-9

• Inchi： 1S/C26H30N2O6/c29-24(30)11-13-33-14-12-27-25(31)23(15-17-9-10-17)28-26(32)34-16-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,17,22-23H,9-16H2,(H,27,31)(H,28,32)(H,29,30)/t23-/m0/s1
• InChI Key： BFMKGHBGBCYWNN-QHCPKHFHSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@H](C(NCCOCCC(=O)O)=O)CC1CC1)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 114Ų

Additional information on 3-{2-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethoxy}propanoic acid

Recent Advances in the Study of 3-{2-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethoxy}propanoic acid (CAS: 2171185-06-9)

The compound 3-{2-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethoxy}propanoic acid (CAS: 2171185-06-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a cyclopropyl group and a fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promising potential in various therapeutic applications. The Fmoc group, in particular, is widely recognized for its utility in peptide synthesis, suggesting that this compound may play a critical role in the development of novel peptide-based therapeutics.

Recent studies have focused on elucidating the synthetic pathways and biological activities of this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed an optimized synthetic route for 3-{2-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethoxy}propanoic acid, highlighting its high yield and purity. The researchers employed solid-phase peptide synthesis (SPPS) techniques, leveraging the Fmoc group's stability under basic conditions, which facilitated the efficient assembly of complex peptide sequences. This advancement is particularly relevant for the production of peptide drugs, where purity and yield are paramount.

In addition to its synthetic utility, the biological activity of this compound has been explored in the context of targeted drug delivery. A 2024 study in ACS Chemical Biology demonstrated that the cyclopropyl moiety enhances the compound's membrane permeability, making it a suitable candidate for prodrug strategies. The researchers conjugated the compound to a model therapeutic peptide and observed improved cellular uptake and bioavailability in vitro. These findings suggest that 3-{2-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethoxy}propanoic acid could serve as a versatile linker in prodrug design, particularly for peptides with poor pharmacokinetic properties.

Further investigations have explored the compound's potential in modulating protein-protein interactions (PPIs). A preprint on bioRxiv (2024) reported that derivatives of this molecule exhibited inhibitory effects on specific PPIs involved in cancer progression. The study utilized computational docking and molecular dynamics simulations to identify key binding interactions, followed by experimental validation using surface plasmon resonance (SPR). The results indicated that the compound's rigid cyclopropyl group and flexible ethoxy linker contribute to its high affinity and selectivity for target proteins. This dual functionality positions it as a valuable scaffold for developing PPI inhibitors, a rapidly growing area in drug discovery.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as scalability of synthesis, in vivo stability, and potential off-target effects need to be addressed. However, the ongoing research underscores the compound's versatility and potential across multiple therapeutic areas. Future studies are expected to focus on optimizing its pharmacokinetic profile and exploring its applications in combination therapies.

In conclusion, 3-{2-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethoxy}propanoic acid (CAS: 2171185-06-9) represents a promising candidate in chemical biology and pharmaceutical research. Its unique structural features, combined with its synthetic and biological utility, make it a valuable tool for drug development. Continued research will likely uncover further applications, solidifying its role in advancing therapeutic innovations.